Cas no 754917-50-5 (1H-Imidazole-2-carboxylicacid, 5-cyano-1-methyl-4-nitro-)

• Product Name: 1H-Imidazole-2-carboxylicacid, 5-cyano-1-methyl-4-nitro-
• CAS No: 754917-50-5
• MF: C₆H₄N₄O₄
• MW: 196.120360374451
• CID: 548852
• PubChem ID: 45089367
• Update Time: 2025-04-19

1H-Imidazole-2-carboxylicacid, 5-cyano-1-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-carboxylicacid, 5-cyano-1-methyl-4-nitro-
• 1H-Imidazole-2-carboxylicacid,5-cyano-1-methyl-4-nitro-(9CI)
• 5-cyano-1-methyl-4-nitroimidazole-2-carboxylic acid
• 5-Cyano-1-methyl-4-nitro-1H-imidazole-2-carboxylic acid
• 754917-50-5
• DTXSID30666456

• Inchi： 1S/C6H4N4O4/c1-9-3(2-7)4(10(13)14)8-5(9)6(11)12/h1H3,(H,11,12)
• InChI Key： YYQIQOYHJRTGGL-UHFFFAOYSA-N
• SMILES： OC(C1=NC(=C(C#N)N1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 196.023
• Monoisotopic Mass: 196.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125A^2
• XLogP3: 0.1